Cas no 2097982-51-7 (1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 2097982-51-7
• MF: C₆H₂F₅N₃
• MW: 211.09219789505
• CID: 5725239
• PubChem ID: 121210649
• Update Time: 2023-10-27

1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-(trifluoromethyl)pyrazole-3-carbonitrile
• 1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• F2198-0166
• 2097982-51-7
• AKOS026720726
• 1H-Pyrazole-5-carbonitrile, 1-(difluoromethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C6H2F5N3/c7-5(8)14-3(2-12)1-4(13-14)6(9,10)11/h1,5H
• InChI Key： MNVNIUGZYPGAOE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N(C(F)F)N=1)(F)F

Computed Properties

• Exact Mass: 211.01688789g/mol
• Monoisotopic Mass: 211.01688789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 205.7±40.0 °C(Predicted)
• pka: -8.58±0.19(Predicted)